Cas no 51615-31-7 ( )

• Product Name: &nbsp
• CAS No: 51615-31-7
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 935625
• PubChem ID: 348771
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2-heptylidenepropanedioate
• NSC-408245
• DS-000837
• PHTWTKAHOJRDME-UHFFFAOYSA-N
• DTXSID90325032
• SCHEMBL11439397
• NSC408245
• diethyl heptylidenepropanedioate
• 51615-31-7
•  

• Inchi： 1S/C14H24O4/c1-4-7-8-9-10-11-12(13(15)17-5-2)14(16)18-6-3/h11H,4-10H2,1-3H3
• InChI Key： PHTWTKAHOJRDME-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/CCCCCC)=O

Computed Properties

• Exact Mass: 256.16752
• Monoisotopic Mass: 256.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.985
• Boiling Point: 294.6°C at 760 mmHg
• Flash Point: 131.8°C
• Refractive Index: 1.453
• PSA: 52.6
• LogP: 3.00940